Cas no 1805536-16-6 (2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde
• CAS No: 1805536-16-6
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4887608
• Update Time: 2025-06-08

2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C8H7F2NO3/c1-14-7-4(3-12)2-11-5(6(7)13)8(9)10/h2-3,8,13H,1H3
• InChI Key： SPVJPYCYYGLAFW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(C=O)=CN=1)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0.6
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde

Introduction to 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde (CAS No. 1805536-16-6)

2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde, identified by its CAS number 1805536-16-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a group of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a difluoromethyl group, a hydroxy moiety, and a methoxy substituent on the pyridine ring, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The difluoromethyl group is a key structural element in many modern pharmaceuticals, known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In the context of 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde, this group likely plays a crucial role in determining its interaction with biological receptors and enzymes. The hydroxy and methoxy functional groups further contribute to the compound's reactivity and potential biological activity, making it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde. Modern synthetic routes often employ catalytic methods and transition-metal-catalyzed reactions to achieve high yields and purity. These techniques have not only streamlined the synthesis of this compound but also opened up new possibilities for its functionalization and derivatization, allowing researchers to explore its potential in various pharmacological contexts.

One of the most compelling aspects of 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde is its potential as a building block for the development of novel therapeutic agents. Pyridine derivatives are well-documented for their role in treating a wide range of diseases, including infectious diseases, neurological disorders, and cancer. The specific arrangement of functional groups in this compound suggests that it may exhibit inhibitory activity against certain enzymes or receptors involved in these conditions. For instance, the difluoromethyl group is often associated with enhanced binding interactions, which could be beneficial in designing drugs with improved efficacy and selectivity.

In the realm of drug discovery, computational methods such as molecular docking and virtual screening have become indispensable tools for identifying promising candidates like 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde. These computational approaches allow researchers to predict how a molecule might interact with biological targets at the atomic level. By leveraging these techniques, scientists can prioritize compounds for experimental validation based on their predicted binding affinities and mechanism of action. This has significantly accelerated the drug discovery process and has led to the identification of several lead compounds that have advanced into clinical trials.

The synthesis and characterization of 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde also highlight the importance of analytical techniques in modern chemistry. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools used to confirm the structure and purity of this compound. These techniques provide detailed insights into its molecular architecture, which are essential for understanding its reactivity and potential biological activity.

Recent studies have demonstrated that pyridine derivatives can serve as effective scaffolds for designing kinase inhibitors, which are critical in cancer therapy. The presence of both electrophilic and nucleophilic centers in 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde makes it a versatile platform for modifying its electronic properties to target specific kinases. For example, modifications at the hydroxy or methoxy positions could alter its binding interactions with particular enzyme pockets, leading to enhanced potency or selectivity.

Another area where this compound shows promise is in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. Pyridine derivatives have been explored as potential antimicrobials due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural features of 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde, particularly its rigid heterocyclic core and functional groups, make it an attractive candidate for further exploration in this field.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents derived from natural products or designed molecules like 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde. The integration of traditional medicinal chemistry principles with cutting-edge computational methods has led to innovative approaches in drug design. This interdisciplinary approach has not only expanded the chemical space available for drug discovery but also provided new insights into how structural features influence biological activity.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-5-carboxaldehyde (CAS No. 1805536-16-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis using modern chemical techniques underscores the progress made in developing efficient methods for producing complex organic molecules. As research continues to uncover new biological activities associated with pyridine derivatives, compounds like this one will undoubtedly play a crucial role in shaping future treatments for various diseases.